molecular formula C12H9BrN4OS3 B285449 N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

Cat. No. B285449
M. Wt: 401.3 g/mol
InChI Key: AFXQIMHHYHAYRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by modulating various signaling pathways such as the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway.
Biochemical and Physiological Effects:
N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has been reported to exhibit various biochemical and physiological effects such as reducing the production of inflammatory cytokines, inhibiting the proliferation of cancer cells, and protecting cells from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide in lab experiments is its potential to modulate various signaling pathways, which makes it a versatile tool for studying different biological processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which may require the use of organic solvents or the development of new formulations to improve its bioavailability.

Future Directions

There are several future directions for the research on N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide. Some of these directions include:
1. Further investigation of the mechanism of action of this compound to better understand its pharmacological effects.
2. Development of new formulations to improve the solubility and bioavailability of this compound.
3. Evaluation of the potential of this compound for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.
4. Investigation of the potential of this compound as a tool for studying different biological processes such as cell signaling, gene expression, and protein function.
5. Exploration of the structure-activity relationship of this compound to identify new analogs with improved pharmacological properties.
Conclusion:
In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is a chemical compound that has shown potential for various scientific research applications. Its anti-inflammatory, antioxidant, and anticancer activities make it a promising tool for studying different biological processes and developing new therapies for various diseases. However, further research is needed to fully understand the mechanism of action and identify new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis method for N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide involves the reaction of 6-bromo-2-aminobenzothiazole with 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has been studied for its potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities.

properties

Molecular Formula

C12H9BrN4OS3

Molecular Weight

401.3 g/mol

IUPAC Name

N-(6-bromo-1,3-benzothiazol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

InChI

InChI=1S/C12H9BrN4OS3/c1-6-16-17-12(20-6)19-5-10(18)15-11-14-8-3-2-7(13)4-9(8)21-11/h2-4H,5H2,1H3,(H,14,15,18)

InChI Key

AFXQIMHHYHAYRN-UHFFFAOYSA-N

SMILES

CC1=NN=C(S1)SCC(=O)NC2=NC3=C(S2)C=C(C=C3)Br

Canonical SMILES

CC1=NN=C(S1)SCC(=O)NC2=NC3=C(S2)C=C(C=C3)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.